Cas no 2171938-02-4 (ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate)

• Product Name: ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate
• CAS No: 2171938-02-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5949370
• PubChem ID: 165547181
• Update Time: 2025-05-19

ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate
• EN300-1631699
• 2171938-02-4

• Inchi： 1S/C11H19NO4/c1-2-16-9(13)10(4-3-5-15-8-10)11(14)6-12-7-11/h12,14H,2-8H2,1H3
• InChI Key： SWWDXPZKIWQLCD-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(C(=O)OCC)COCCC1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Additional information on ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate

Introduction to Ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate (CAS No. 2171938-02-4)

Ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate (CAS No. 2171938-02-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in drug development and bioorganic synthesis.

The molecular structure of ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate incorporates an azetidine ring linked to an oxanone moiety, which is further esterified with an ethyl group. This particular arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and carboxylate groups provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The azetidine ring, in particular, is a key structural motif found in numerous pharmacologically relevant molecules. Ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate serves as a valuable building block for constructing more intricate scaffolds, which can be further functionalized to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of antimicrobial and anti-inflammatory drugs. The hydroxyl group on the azetidine ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the carboxylate ester functionality can be used to modulate solubility and metabolic stability, making it an attractive candidate for drug design.

Recent studies have demonstrated the utility of ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks such as poor stability and immunogenicity. The oxanone ring provides a rigid framework that can be used to constrain conformational flexibility, while the ester group allows for easy derivatization. This combination makes it an ideal candidate for generating novel peptidomimetic scaffolds with enhanced pharmacological properties.

The compound has also shown promise in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including signal transduction and disease progression. By designing molecules that specifically inhibit these enzymes, researchers can develop treatments for a wide range of conditions, such as cancer and infectious diseases. Ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate can be modified to target specific proteases by incorporating appropriate substituents into its structure.

In addition to its pharmaceutical applications, ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate has potential uses in materials science and chemical biology. Its unique structure allows it to serve as a precursor for synthesizing polymers with tailored properties. These polymers could find applications in drug delivery systems, where controlled release profiles are essential for optimizing therapeutic efficacy.

The synthesis of ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by esterification steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact of producing this compound.

The growing body of research on ethyl 3-(3-hydroxyazetidin-3-yl)oxane-3-carboxylate underscores its significance as a versatile intermediate in drug discovery and chemical synthesis. As our understanding of biological targets improves and new synthetic methodologies emerge, the potential applications of this compound are likely to expand further. Continued investigation into its properties and reactivity will undoubtedly yield novel insights and opportunities for innovation in pharmaceutical chemistry.